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Compound Name: 4-Hepten-2-one, 6-methyl-

Cat. No.: B011082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the synthesis and applications of

methyl heptenone isomers, with a focus on 6-methyl-5-hepten-2-one and 6-methyl-6-hepten-2-

one. Quantitative data from various studies are summarized in comparative tables, and

detailed methodologies for key experiments are provided. Visual diagrams of synthetic

pathways are included to facilitate understanding.

Synthesis of Methyl Heptenone Isomers: A
Comparative Analysis
The synthesis of methyl heptenone isomers can be achieved through various routes, primarily

starting from common industrial chemicals. The choice of synthetic pathway often depends on

the desired isomer and the availability and cost of starting materials.

Synthesis of 6-Methyl-5-hepten-2-one
This isomer is a key intermediate in the production of various fragrances, flavors, and vitamins.

[1] Several industrial methods have been developed for its synthesis.

Table 1: Comparison of Synthesis Methods for 6-Methyl-5-hepten-2-one
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Starting
Materials

Key
Reagents/Cata
lysts

Reaction
Conditions

Yield Reference

Isobutylene,

Acetone,

Formaldehyde

-

310–320°C, 30

MPa, 115 h

residence time

34% (based on

formaldehyde)
[2]

Isopentenyl

chloride, Acetone

Phase-transfer

catalyst (e.g.,

benzyltriethylam

monium

chloride), NaOH

solution

60–61°C, 3 h

65% (based on

isopentenyl

chloride)

[2]

6-Methyl-6-

hepten-2-one

Strong acid (e.g.,

p-toluenesulfonic

acid)

100–300°C ~95% [3]

Acetylene,

Acetone

Alkaline catalyst,

Lindlar catalyst,

Diketene or alkyl

acetoacetate

Multi-step

process including

ethynylation,

partial

hydrogenation,

and Carroll

rearrangement

Not specified [2]

1. From Isobutylene, Acetone, and Formaldehyde: A one-step reaction is carried out in a high-

pressure reactor. A molar ratio of isobutylene:acetone:formaldehyde of 5:4:1 is used.[2] The

reaction is maintained at a pressure of 30 MPa and a temperature of 310–320°C with a

residence time of 115 hours. The resulting product mixture is then purified to isolate 6-methyl-

5-hepten-2-one.[2]

2. Phase-Transfer Catalyzed Synthesis from Isopentenyl Chloride and Acetone: Isopentenyl

chloride is reacted with acetone in the presence of a phase-transfer catalyst, such as

benzyltriethylammonium chloride (0.4% based on isopentenyl chloride), and a sodium

hydroxide solution (48–51%). The mass ratio of isopentenyl chloride:acetone:NaOH solution is

1:3.9:6.5.[2] The reaction is conducted at 60–61°C for 3 hours with vigorous stirring.[2] After the
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reaction, the organic phase is separated, washed, and distilled to yield 6-methyl-5-hepten-2-

one.

3. Isomerization of 6-Methyl-6-hepten-2-one: 6-Methyl-6-hepten-2-one is heated in a reaction

mixture containing 0.001 to 0.5 weight percent of a strong acid, such as p-toluenesulfonic acid.

[3] The reaction is carried out at a temperature of 100°C to 300°C at or above the vapor

pressure of the reaction mixture.[3] The product, 6-methyl-5-hepten-2-one, is then isolated

through distillation.

Synthesis of 6-Methyl-6-hepten-2-one
This isomer is often a precursor to the more commercially valuable 6-methyl-5-hepten-2-one.

Table 2: Synthesis of 6-Methyl-6-hepten-2-one

Starting
Material

Key
Reagents/Cata
lysts

Reaction
Conditions

Yield Reference

6-Methyl-6-

hydroxy-2-

heptanone

acetate

-

Pyrolysis at

450°C in a

packed glass

tube

Almost

quantitative
[4]

1. Pyrolysis of 6-Methyl-6-hydroxy-2-heptanone Acetate: 6-Methyl-6-hydroxy-2-heptanone

acetate is subjected to pyrolysis at 450°C. The reaction is carried out by passing the starting

material through a Pyrex glass tube filled with crushed glass.[4] The resulting product, 6-

methyl-6-hepten-2-one, is collected and can be purified by distillation. This method is reported

to give an almost quantitative yield.[4]

Synthetic Pathways Overview

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://patents.google.com/patent/US3864403A/en
https://patents.google.com/patent/US3864403A/en
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/20/2/20_2_150/_article/-char/en
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/20/2/20_2_150/_article/-char/en
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/20/2/20_2_150/_article/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials
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Methyl Heptenone Isomers
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Acetone
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6-Methyl-5-hepten-2-one

One-step reaction

Phase-transfer
catalysis

Isobutylene

One-step reaction
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Synthetic pathways to methyl heptenone isomers.

Applications of Methyl Heptenone Isomers
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Methyl heptenone isomers are valued for their distinct organoleptic properties and as versatile

chemical intermediates.

Fragrance and Flavor Industry
6-Methyl-5-hepten-2-one possesses a characteristic fresh, green, and citrus-like odor with fruity

nuances.[5][6] This makes it a versatile ingredient in a wide array of products, from fine

perfumes to everyday food items.[5]

Fragrances: It is used to impart a natural green freshness to agrestic (grassy) and

hesperidian (citrus) top notes in perfumes, personal care products like shampoos and soaps,

and home care items such as detergents.[5]

Flavors: Its fruity notes, reminiscent of apple, banana, or berries, make it a valuable addition

to beverages, confectionery, and savory flavorings like carrot and tomato.[5] Typical use

levels in food products range from 0.05 to 1.0 ppm as consumed.[5]

While the odor and flavor profiles are well-documented, quantitative data from sensory panel

evaluations are not readily available in the public domain. Gas chromatography-olfactometry

(GC-O) is a common technique used to characterize the odor-active compounds in complex

mixtures, and 6-methyl-5-hepten-2-one has been identified as a significant aroma compound in

various natural products using this method.[7]

Insect Repellency
Recent studies have highlighted the potential of 6-methyl-5-hepten-2-one as an effective

mosquito repellent. It is a naturally occurring compound found in human skin volatiles that are

less attractive to mosquitoes.

Table 3: Repellency of 6-Methyl-5-hepten-2-one and its Mixtures against Aedes aegypti
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Repellent Concentration Repellency (%) Reference

6-Methyl-5-hepten-2-

one
10%

Dose-dependent,

highest at 10%
Not specified

Mixture of 6-Methyl-5-

hepten-2-one and

Geranylacetone (1:1

ratio)

Low concentrations
Exceeded the

repellency of DEET
Not specified

Mixture of 6-Methyl-5-

hepten-2-one and

Geranylacetone (1:1

ratio)

Not specified Up to 100% Not specified

An "arm-in-cage" test is a standard method to evaluate the efficacy of mosquito repellents.

1. Mosquito Rearing: Aedes aegypti mosquitoes are reared under controlled laboratory

conditions (e.g., 27±1°C, 80±5% relative humidity, 12:12 h light:dark photoperiod). Adult

mosquitoes are provided with a 10% sucrose solution. For egg production, female mosquitoes

are allowed to feed on blood (e.g., bovine or human).

2. Repellent Application: A solution of the test compound (e.g., 6-methyl-5-hepten-2-one or its

mixtures) is prepared in a suitable solvent like ethanol at various concentrations. A defined

volume of the solution is applied evenly to the forearm of a human volunteer. The other forearm

is treated with the solvent alone to serve as a control.

3. Exposure: The treated and control arms are separately introduced into a cage containing a

known number of host-seeking female mosquitoes (typically 5-7 days old and starved for 12

hours).

4. Data Collection: The number of mosquitoes landing on and/or biting the treated and control

arms is recorded over a specific period (e.g., 3 minutes). The percent repellency is calculated

using the formula:

% Repellency = [(C - T) / C] x 100
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Where C is the number of mosquitoes on the control arm, and T is the number of mosquitoes

on the treated arm.

Chemical Intermediate
6-Methyl-5-hepten-2-one is a crucial intermediate for the synthesis of other valuable chemicals,

including:[1][2]

Vitamins: Vitamin A and Vitamin E

Aroma Chemicals: Linalool, citral, and pseudoionone
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Applications of methyl heptenone isomers.

Conclusion
Methyl heptenone isomers, particularly 6-methyl-5-hepten-2-one, are compounds of significant

industrial interest. The synthetic routes to these isomers are well-established, offering a range

of options based on precursor availability and desired yield. While their applications in the

fragrance and flavor industries are widespread, their recently discovered potential as effective
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insect repellents opens new avenues for research and development. Further studies

quantifying the sensory impact of these isomers and optimizing their performance in repellent

formulations would be of great value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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